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Compound of Interest

Compound Name: Sodium hydroxide monohydrate

Cat. No.: B075932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

sodium hydroxide monohydrate (NaOH·H₂O). The information is presented to support

research, development, and quality control activities where this compound is utilized. All

quantitative data is summarized in structured tables for ease of reference, and detailed

experimental protocols for the determination of these properties are provided.

General Characteristics
Sodium hydroxide monohydrate is the most common commercially available solid form of

sodium hydroxide.[1][2] It is a white, odorless, crystalline solid that is highly hygroscopic,

readily absorbing moisture and carbon dioxide from the atmosphere.[3][4][5] The dissolution of

sodium hydroxide monohydrate in water is a highly exothermic process, liberating a

significant amount of heat.[1][3]

Quantitative Physical Properties
The following tables summarize the key physical properties of sodium hydroxide
monohydrate.

Table 1: General Physical Properties
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Property Value Source(s)

Molecular Formula NaOH·H₂O [6]

Molecular Weight 58.01 g/mol [6]

Appearance White, opaque, crystalline solid [3][5]

Odor Odorless [3][5]

Density 1.829 g/cm³ [1][2]

Table 2: Thermal Properties

Property Value Source(s)

Melting Point 65.10 °C (149.18 °F; 338.25 K) [2]

Heat of Fusion 3776 ± 30 cal/mol [7]

Boiling Point Decomposes before boiling N/A

Specific Heat Capacity (Cₚ) 23.775 J/(mol·K) at 298.15 K [7]

Table 3: Solubility and Solution Properties

Property Value Source(s)

Solubility in Water 1100 g/L at 20 °C [8][9]

pH of Aqueous Solution
~14 (for a 50 g/L solution at 20

°C)
[8][9]

Enthalpy of Dissolution -5134 ± 10 cal/mol [7]

Table 4: Crystallographic Properties
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Property Value Source(s)

Crystal System Orthorhombic [1][3]

Space Group Pbca (oP24) [1][3]

Lattice Parameters
a = 1.1825 nm, b = 0.6213 nm,

c = 0.6069 nm
[1]

Experimental Protocols
Detailed methodologies for determining the key physical properties of sodium hydroxide
monohydrate are outlined below.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and heat of fusion of sodium hydroxide
monohydrate.

Methodology:

Instrument: A calibrated differential scanning calorimeter (DSC).

Sample Preparation: A small, representative sample of sodium hydroxide monohydrate
(typically 1-5 mg) is hermetically sealed in an aluminum pan. Due to the hygroscopic nature

of the sample, preparation should be conducted in a low-humidity environment (e.g., a glove

box).

Reference: An empty, hermetically sealed aluminum pan is used as a reference.

DSC Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 25

°C).

Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature above the

melting point (e.g., 100 °C).
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Maintain a constant inert gas flow (e.g., nitrogen at 50 mL/min) to prevent atmospheric

interactions.

Data Analysis: The melting point is determined as the onset temperature of the endothermic

melting peak on the resulting thermogram. The heat of fusion is calculated by integrating the

area of the melting peak.

Analysis of Thermal Stability by Thermogravimetric
Analysis (TGA)
Objective: To assess the thermal stability and decomposition profile of sodium hydroxide
monohydrate.

Methodology:

Instrument: A calibrated thermogravimetric analyzer (TGA).

Sample Preparation: A small, accurately weighed sample of sodium hydroxide
monohydrate (typically 5-10 mg) is placed in a TGA pan (e.g., alumina or platinum).

TGA Program:

The sample is heated from ambient temperature to a high temperature (e.g., 400 °C) at a

constant heating rate (e.g., 10 °C/min).

An inert atmosphere (e.g., nitrogen) is maintained throughout the experiment to prevent

oxidative degradation.

Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The

dehydration of the monohydrate to the anhydrous form will be observed as a distinct weight

loss step. The temperature at which this occurs indicates the dehydration temperature.

Characterization of Crystal Structure by X-ray Diffraction
(XRD)
Objective: To identify the crystalline phase and determine the lattice parameters of sodium
hydroxide monohydrate.
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Methodology:

Instrument: A powder X-ray diffractometer (XRD) with a suitable X-ray source (e.g., Cu Kα

radiation).

Sample Preparation: A finely ground powder of sodium hydroxide monohydrate is packed

into a sample holder. To prevent absorption of atmospheric moisture and carbon dioxide

during the measurement, an airtight sample holder or a thin protective film (e.g., Kapton)

should be used.

Data Collection: The sample is scanned over a range of 2θ angles (e.g., 10-80°) with a

defined step size and dwell time.

Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns

from databases (e.g., the International Centre for Diffraction Data - ICDD) to confirm the

identity of the crystalline phase. The lattice parameters can be refined using appropriate

software.

Measurement of Hygroscopicity
Objective: To quantify the moisture absorption characteristics of sodium hydroxide
monohydrate.

Methodology:

Instrument: A dynamic vapor sorption (DVS) analyzer or a humidity-controlled chamber with

a precision balance.

Sample Preparation: A known mass of the sample is placed in the instrument.

Procedure:

The sample is first dried under a stream of dry nitrogen until a constant weight is achieved.

The relative humidity (RH) is then increased in a stepwise manner (e.g., in 10% RH

increments from 0% to 90% RH).

The sample weight is continuously monitored at each RH step until equilibrium is reached.
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The process can be reversed by decreasing the RH to study desorption.

Data Analysis: The change in mass at each RH step is used to calculate the percentage of

water absorbed. A sorption/desorption isotherm is plotted to visualize the hygroscopic

behavior of the material.

Determination of Enthalpy of Dissolution by Calorimetry
Objective: To measure the heat released during the dissolution of sodium hydroxide
monohydrate in water.

Methodology:

Instrument: A solution calorimeter or a well-insulated coffee-cup calorimeter with a magnetic

stirrer and a precise temperature probe.

Procedure:

A known volume of deionized water is placed in the calorimeter, and its initial temperature

is recorded once it has stabilized.

A precisely weighed amount of sodium hydroxide monohydrate is quickly added to the

water.

The mixture is stirred continuously to ensure rapid and complete dissolution.

The temperature of the solution is monitored and the maximum temperature reached is

recorded.

Calculation: The heat absorbed by the solution (q_solution) is calculated using the formula:

q_solution = m_solution × c_solution × ΔT, where m_solution is the total mass of the

solution, c_solution is the specific heat capacity of the solution (often approximated as that of

water, 4.184 J/g°C, for dilute solutions), and ΔT is the change in temperature. The enthalpy

of dissolution (ΔH_soln) per mole is then calculated by dividing the heat released (q_reaction

= -q_solution) by the number of moles of the dissolved sodium hydroxide monohydrate.

Visualizations
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Hydration and Dehydration Pathway
The following diagram illustrates the relationship between anhydrous sodium hydroxide, its

monohydrate form, and the influence of water and heat.

Anhydrous NaOH

NaOH·H₂O
(Sodium Hydroxide Monohydrate)

+ H₂O
(Hydration)

Aqueous NaOH Solution+ excess H₂O
(Dissolution, Highly Exothermic)

- H₂O
(Dehydration via Heating)

+ excess H₂O
(Dissolution, Exothermic)

Click to download full resolution via product page

Hydration and dehydration pathway of sodium hydroxide.

Experimental Workflow for Property Determination
This diagram outlines a typical workflow for the physical characterization of a sodium
hydroxide monohydrate sample.
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Sample Preparation

Physical Property Analysis

Data Interpretation & Reporting

Receive NaOH·H₂O Sample

Grind to Homogeneous Powder
(if necessary)

Store in Desiccator

DSC Analysis
(Melting Point, Heat of Fusion)

TGA Analysis
(Thermal Stability, Dehydration)

XRD Analysis
(Crystal Structure, Phase Purity)

Hygroscopicity Test
(Moisture Uptake)

Solution Calorimetry
(Enthalpy of Dissolution)

Compile & Analyze Data

Generate Technical Report

Click to download full resolution via product page

Workflow for physical property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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